Cas no 329206-30-6 (<br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one)

<br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one structure
329206-30-6 structure
Product Name:<br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one
CAS No:329206-30-6
MF:C25H31N3O
MW:389.53314614296
CID:3062532
PubChem ID:2841615
Update Time:2025-04-21

<br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one Chemical and Physical Properties

Names and Identifiers

    • <br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one
    • AKOS021993381
    • AKOS000621942
    • SR-01000450539
    • CCG-107836
    • EU-0040097
    • 11-[4-(diethylamino)phenyl]-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
    • AK-968/36799034
    • Oprea1_873980
    • SR-01000450539-1
    • STK741925
    • 6-[4-(diethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
    • STK057825
    • MLS-0315834.0001
    • Oprea1_094637
    • 329206-30-6
    • 11-[4-(diethylamino)phenyl]-3,3-dimethyl-3,4,10,11-tetrahydro-2H-dibenzo[b,e][1,4]diazepin-1-ol
    • 10-[4-(DIETHYLAMINO)PHENYL]-14,14-DIMETHYL-2,9-DIAZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7-TETRAEN-12-ONE
    • CBDivE_016099
    • Oprea1_066093
    • AKOS005524461
    • Inchi: 1S/C25H31N3O/c1-5-28(6-2)18-13-11-17(12-14-18)24-23-21(15-25(3,4)16-22(23)29)26-19-9-7-8-10-20(19)27-24/h7-14,24,26-27H,5-6,15-16H2,1-4H3
    • InChI Key: UBDXRYCEMPVNBE-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C3C=CC(=CC=3)N(CC)CC)NC3C=CC=CC=3NC=2CC(C)(C)C1

Computed Properties

  • Exact Mass: 389.246712621Da
  • Monoisotopic Mass: 389.246712621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 44.4Ų

<br>11-(4-(diethylamino)phenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo [b,e][1,4]diazepin-1-one Related Literature

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